Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Bensheng Xiao,Zhefei Sun,Hehe Zhang,Ying Wu,Jiang Cui,Jiajia Han,Miao Li,Hongfei Zheng,Jiamin Chen,Chengzhi Ke,Xuefeng Wang,Haodong Liu,Shilin Zhang,Dong-Liang Peng,Zaiping Guo,Qiaobao Zhang Energy Environ. Sci., 2023,16, 2153-2166
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Eleonora Diamanti,Alexandra Siemens,Boris Illarionov,Jörg Haupenthal,Markus Fischer,Matthias Witschel RSC Med. Chem., 2021,12, 593-601
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Aurimas Vyšniauskas,Milan Balaz,Harry L. Anderson,Marina K. Kuimova Phys. Chem. Chem. Phys., 2015,17, 7548-7554
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Zheng Zhang,Lei Han,Kai Tao Dalton Trans., 2024,53, 1757-1765
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Andriy Taranovskyy,János J. Tomán,Zoltán Erdélyi Phys. Chem. Chem. Phys., 2021,23, 6116-6127
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Chang Yan,Zhenghua Su,Ening Gu,Tiantian Cao,Jia Yang,Jin Liu,Fangyang Liu,Yanqing Lai,Jie Li,Yexiang Liu RSC Adv., 2012,2, 10481-10484
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